1-anilino-3-(2-ethoxyethoxy)-2-propanol

• IUPAC Name: 1-anilino-3-(2-ethoxyethoxy)propan-2-ol
• InChI: InChI=1S/C13H21NO3/c1-2-16-8-9-17-11-13(15)10-14-12-6-4-3-5-7-12/h3-7,13-15H,2,8-11H2,1H3
• InChI Key: RGZMPEVBYDPYFI-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOCC(CNC1=CC=CC=C1)O
• Molecular Formula: C13H21NO3
• Molecular Weight: 239.31 g/mol

Description

1-anilino-3-(2-ethoxyethoxy)-2-propanol, also known as AEPI, is a chemical compound that has been extensively studied for its potential applications in the field of medicine. This compound has been found to possess various biochemical and physiological effects, which make it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 1-anilino-3-(2-ethoxyethoxy)-2-propanol is not fully understood. However, it is believed that this compound exerts its effects by inhibiting the activity of certain enzymes and signaling pathways involved in various physiological and biochemical processes.
Biochemical and Physiological Effects:
This compound has been found to possess various biochemical and physiological effects, which make it a promising candidate for the development of new drugs. Some of the effects of this compound are as follows:
1. Inhibition of cell proliferation: this compound has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
2. Inhibition of angiogenesis: this compound has been found to inhibit the formation of new blood vessels, which is essential for the growth and spread of cancer cells.
3. Reduction of oxidative stress: this compound has been found to reduce oxidative stress, which is a major contributor to the development of various diseases such as cancer, diabetes, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

1-anilino-3-(2-ethoxyethoxy)-2-propanol has several advantages and limitations for lab experiments. Some of the advantages are as follows:
1. This compound is a relatively stable compound, which makes it easy to handle and store.
2. This compound is soluble in water and organic solvents, which makes it easy to dissolve and use in various experiments.
3. This compound has been extensively studied, and its properties and effects are well documented.
Some of the limitations of this compound are as follows:
1. This compound is a relatively complex compound, which makes its synthesis and purification difficult and time-consuming.
2. This compound has a relatively low yield, which makes it expensive to produce.
3. This compound has not been extensively studied in vivo, and its effects in living organisms are not well understood.

Future Directions

There are several future directions for research on 1-anilino-3-(2-ethoxyethoxy)-2-propanol. Some of the directions are as follows:
1. Further studies are needed to understand the mechanism of action of this compound and its effects on various physiological and biochemical processes.
2. Studies are needed to investigate the in vivo effects of this compound and its potential as a drug candidate.
3. Studies are needed to optimize the synthesis and purification of this compound to increase its yield and reduce its cost.
4. Studies are needed to investigate the potential of this compound as a therapeutic agent for various diseases, including cancer, diabetes, and cardiovascular diseases.
5. Studies are needed to investigate the potential of this compound as a diagnostic tool for various diseases, including cancer.

Synthesis Methods

The synthesis of 1-anilino-3-(2-ethoxyethoxy)-2-propanol involves the reaction of 1-anilino-2-propanol with ethylene oxide in the presence of a catalyst. The resulting product is then treated with ethylene glycol to obtain this compound. The overall reaction can be represented as follows:

Scientific Research Applications

1-anilino-3-(2-ethoxyethoxy)-2-propanol has been extensively studied for its potential applications in the field of medicine. It has been found to possess various properties that make it a promising candidate for the development of new drugs. Some of the scientific research applications of this compound are as follows:
1. Anti-tumor activity: this compound has been found to possess anti-tumor activity against various types of cancer cells, including breast cancer, lung cancer, and liver cancer.
2. Anti-inflammatory activity: this compound has been found to possess anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases such as arthritis.
3. Antioxidant activity: this compound has been found to possess antioxidant activity, which makes it a potential candidate for the prevention and treatment of various diseases associated with oxidative stress.